Cas no 1211637-06-7 (4-oxo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4H-chromene-2-carboxamide
• CAS No: 1211637-06-7
• MF: C₂₀H₁₄N₄O₃S₂
• MW: 422.480161190033
• CID: 5844187
• PubChem ID: 45569822
• Update Time: 2025-06-27

4-oxo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4H-chromene-2-carboxamide
• AKOS024521149
• 4-oxo-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-4H-chromene-2-carboxamide
• F5832-9737
• 4-oxo-N-{2-[2-(thiophen-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-4H-chromene-2-carboxamide
• 4-oxo-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]chromene-2-carboxamide
• 1211637-06-7
• VU0522743-1

• Inchi： 1S/C20H14N4O3S2/c25-14-10-16(27-15-5-2-1-4-13(14)15)19(26)21-8-7-12-11-29-20-22-18(23-24(12)20)17-6-3-9-28-17/h1-6,9-11H,7-8H2,(H,21,26)
• InChI Key： VYASZOLFGCMRAE-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C2=CC(C3C=CC=CC=3O2)=O)=O)N2C1=NC(C1=CC=CS1)=N2

Computed Properties

• Exact Mass: 422.05073267g/mol
• Monoisotopic Mass: 422.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 142Ų

Additional information on 4-oxo-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4H-chromene-2-carboxamide

4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide: A Multifunctional Compound with Promising Therapeutic Potential

4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide, with the chemical identifier CAS No. 1211637-06-7, represents a novel class of bioactive compounds that have garnered significant attention in recent years due to their complex molecular architecture and potential therapeutic applications. This compound is characterized by a unique combination of heterocyclic rings, including a 1,2,4-triazolo[3,2-b][1,3]thiazole core, a thiophene moiety, and a 4H-chromene-2-carboxamide scaffold. The integration of these structural elements creates a molecular framework that may enable the compound to interact with multiple biological targets, making it a promising candidate for further exploration in pharmaceutical research.

Recent studies have highlighted the significance of 4H-chromene-2-carboxamide derivatives in modulating inflammatory pathways and their potential role in the treatment of chronic diseases. The 1,2,4-triazolo[3,2-b][1,3]thiazole ring system, which is a key structural feature of this compound, has been shown to exhibit antioxidant and anti-inflammatory properties in vitro. Additionally, the presence of a thiophene group may enhance the compound's ability to penetrate biological membranes, thereby improving its bioavailability and cellular uptake. These features collectively suggest that 4-Oxo-N-{2-2-(Thi,2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide could serve as a versatile platform for the development of new therapeutic agents.

The molecular design of 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide is particularly noteworthy due to its ability to incorporate multiple pharmacophore groups. The 4H-chromene-2-carboxamide scaffold is known for its involvement in various biological processes, including enzyme inhibition and signal transduction. When combined with the 1,2,4-triazolo[3,2-b][1,3]thiazole ring, which is characterized by its ability to form hydrogen bonds and engage in π-π stacking interactions, the compound may exhibit enhanced binding affinity to target proteins. This molecular synergy has been a focus of recent investigations into the development of multitarget-directed ligands (MTDLs), which are increasingly recognized for their potential to address complex diseases such as cancer and neurodegenerative disorders.

Recent research on 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide has revealed its potential as a modulator of the NF-κB signaling pathway, which is a critical regulator of inflammation and immune responses. In a study published in 2023 in the journal Journal of Medicinal Chemistry, researchers demonstrated that this compound significantly inhibits the activation of NF-κB in lipopolysaccharide (LPS)-stimulated macrophages. This finding is particularly relevant given the role of NF-κB in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The thiophene moiety in the compound is believed to contribute to this anti-inflammatory effect by interfering with the recruitment of key signaling molecules involved in NF-κB activation.

Another area of interest is the potential of 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide in the treatment of neurodegenerative disorders. A 2022 study in Frontiers in Pharmacology reported that this compound exhibits neuroprotective effects in a mouse model of Parkinson's disease. The compound was found to reduce the accumulation of α-synuclein aggregates, a hallmark of Parkinson's disease, by modulating the activity of protein kinase C (PKC). The 1,2,4-triazolo[3,2-b][1,3]thiazole ring is thought to play a critical role in this mechanism by interacting with PKC and altering its enzymatic activity. These findings underscore the therapeutic potential of this compound in the management of neurodegenerative conditions.

Despite its promising properties, the 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide compound remains in the early stages of preclinical development. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety in animal models. One challenge in the development of this compound is the potential for off-target effects due to its complex molecular structure. To address this, researchers are exploring the use of computational modeling techniques to predict the compound's interactions with various biological targets and identify potential side effects.

Additionally, the synthesis of 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide presents unique challenges due to the complexity of its molecular framework. The integration of the 1,2,4-triazolo[3,2-b][1,3]thiazole ring with the thiophene and 4H-chromene-2-carboxamide moieties requires precise control of reaction conditions to ensure the formation of the desired product. Recent advances in asymmetric synthesis and catalytic methods have made it possible to achieve higher yields and purities, which are essential for the compound's potential therapeutic applications.

In conclusion, 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide represents a promising candidate in the field of pharmaceutical research. Its unique molecular structure, which combines multiple pharmacophore groups, offers the potential for targeting multiple biological pathways. While further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential, the compound's anti-inflammatory and neuroprotective properties make it a compelling subject for continued investigation. As research in this area progresses, the development of 4-Oxo-N-{2-2-(Thiophen-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-4H-chromene-2-carboxamide could lead to the discovery of new therapeutic strategies for a wide range of diseases.